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Compound of Interest

Compound Name: Ac-Trp-Glu-His-Asp-AMC

Cat. No.: B069675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-WEHD-AMC is a highly sensitive and specific fluorogenic substrate for caspase-1, a key

enzyme in the inflammatory response. Caspase-1, also known as Interleukin-1 Converting

Enzyme (ICE), is responsible for the proteolytic processing and activation of pro-inflammatory

cytokines IL-1β and IL-18. Dysregulation of caspase-1 activity is implicated in a variety of

inflammatory diseases, making it a critical target for drug development. This document provides

detailed application notes and experimental protocols for the use of Ac-WEHD-AMC in the

assessment of caspase-1 activity.

The substrate consists of the tetrapeptide sequence Ac-Trp-Glu-His-Asp conjugated to 7-

amino-4-methylcoumarin (AMC). In its intact form, the substrate is non-fluorescent. Upon

cleavage by active caspase-1 at the aspartate residue, the highly fluorescent AMC moiety is

released. The resulting fluorescence can be measured to quantify caspase-1 activity. Ac-

WEHD-AMC is also a substrate for caspase-4 and caspase-5.

Physicochemical Properties and Spectral Data
The utility of Ac-WEHD-AMC as a fluorogenic substrate is dictated by the spectral properties of

the released AMC fluorophore.
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Parameter Value Reference

Formula C38H40N8O11 [1]

Molecular Weight 784.8 g/mol [1]

Excitation Wavelength (Max) 340 - 380 nm [2][3][4]

Emission Wavelength (Max) 440 - 460 nm [2][3][4]

Extinction Coefficient (AMC)
1.78 x 10^4 L mol-1 cm-1 (in

Ethanol)

Solubility Soluble in DMSO [1]

Purity ≥98% (HPLC) [1]

Caspase-1 Signaling Pathway and Ac-WEHD-AMC
Mechanism of Action
Caspase-1 is activated through the formation of a multiprotein complex called the

inflammasome.[5] This activation is a critical step in the innate immune response. The following

diagram illustrates the canonical NLRP3 inflammasome activation pathway and the subsequent

cleavage of Ac-WEHD-AMC by activated caspase-1.
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Caption: Caspase-1 activation via the inflammasome and subsequent cleavage of Ac-WEHD-

AMC.

Experimental Protocols
The following protocols provide a general framework for assessing caspase-1 activity in cell

lysates and purified enzyme preparations using Ac-WEHD-AMC. Optimization may be required

for specific experimental systems.

Caspase-1 Activity Assay in Cell Lysates
This protocol details the measurement of caspase-1 activity from cells that have been

stimulated to induce an inflammatory response.
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Workflow for Caspase-1 Activity Assay in Cell Lysates
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Caption: Experimental workflow for measuring caspase-1 activity in cell lysates.
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Materials:

Cells of interest (e.g., THP-1 macrophages)

Cell culture medium and reagents

Inducing agents (e.g., LPS, ATP)

Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 10%

glycerol)

Ac-WEHD-AMC substrate (stock solution in DMSO)

Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)

96-well black microplate

Fluorometric microplate reader

Procedure:

Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere.

Treat cells with desired stimuli to induce caspase-1 activation. Include both positive and

negative control groups.

Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them using a suitable lysis

buffer.

Lysate Preparation: Centrifuge the cell lysates to pellet cellular debris. Collect the

supernatant containing the cytosolic proteins.

Protein Quantification: Determine the protein concentration of each lysate to ensure equal

loading in the assay.

Assay Reaction: In a 96-well black microplate, add a standardized amount of protein lysate

to each well. Add the assay buffer containing Ac-WEHD-AMC to a final concentration of 50

µM. The final volume should be consistent across all wells.
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Incubation: Incubate the plate at 37°C, protected from light.

Fluorescence Measurement: Measure the fluorescence intensity at regular intervals using a

microplate reader with an excitation wavelength of approximately 360 nm and an emission

wavelength of approximately 460 nm.[2]

Data Analysis: Calculate the rate of AMC release by plotting fluorescence units against time.

The slope of the linear portion of the curve represents the caspase-1 activity.

In Vitro Caspase-1 Inhibition Assay
This protocol is designed to screen for and characterize inhibitors of purified caspase-1.

Materials:

Recombinant active caspase-1

Ac-WEHD-AMC substrate

Assay Buffer

Test compounds (potential inhibitors)

96-well black microplate

Fluorometric microplate reader

Procedure:

Enzyme and Inhibitor Preparation: Prepare a working solution of recombinant caspase-1 in

assay buffer. Prepare serial dilutions of the test compounds in assay buffer.

Pre-incubation: In a 96-well plate, add the recombinant caspase-1 and the test compound

dilutions. Incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for

inhibitor binding.

Initiation of Reaction: Add Ac-WEHD-AMC to each well to initiate the enzymatic reaction.
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Fluorescence Measurement: Immediately begin measuring the fluorescence kinetically as

described in the previous protocol.

Data Analysis: Determine the initial reaction velocity for each inhibitor concentration. Plot the

percentage of inhibition against the inhibitor concentration to calculate the IC50 value.

Applications in Drug Development
The Ac-WEHD-AMC substrate is a valuable tool for the discovery and development of novel

anti-inflammatory therapeutics targeting the caspase-1 pathway.

High-Throughput Screening (HTS): The simple, "mix-and-read" format of the assay makes it

amenable to HTS of large compound libraries to identify potential caspase-1 inhibitors.

Structure-Activity Relationship (SAR) Studies: The quantitative nature of the assay allows for

the detailed characterization of the potency and efficacy of lead compounds and their

analogs.

Mechanism of Action Studies: Ac-WEHD-AMC can be used to confirm whether a

compound's anti-inflammatory activity in cellular models is mediated through the direct

inhibition of caspase-1.
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Issue Possible Cause Solution

High background fluorescence Substrate degradation
Prepare fresh substrate

solution. Protect from light.

Contaminated reagents
Use fresh, high-purity reagents

and water.

Low signal Low enzyme activity

Increase the amount of cell

lysate or recombinant enzyme.

Ensure proper cell stimulation.

Inactive substrate
Use a fresh aliquot of Ac-

WEHD-AMC.

Non-linear reaction kinetics Substrate depletion

Use a lower enzyme

concentration or a higher

substrate concentration.

Enzyme instability

Perform the assay at a lower

temperature or for a shorter

duration.

Conclusion
Ac-WEHD-AMC is a robust and reliable fluorogenic substrate for the sensitive detection of

caspase-1 activity. The protocols and information provided herein offer a comprehensive guide

for researchers and drug development professionals to effectively utilize this tool in their

studies of inflammation and for the discovery of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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